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Compound of Interest

Compound Name: Cerium(III) iodide

Cat. No.: B3029772 Get Quote

An In-depth Examination of the Chemical Formula, Structure, Properties, and Applications of

Cerium(III) Iodide for Researchers and Drug Development Professionals.

Cerium(III) iodide (CeI₃) is an inorganic compound that has garnered significant interest in

various fields of chemical synthesis and materials science. As a source of the cerium(III) ion, it

serves as a crucial precursor for the generation of organocerium reagents, which are highly

valued in organic chemistry for their unique reactivity and selectivity. This guide provides a

detailed overview of the chemical and physical properties of Cerium(III) iodide, comprehensive

experimental protocols for its synthesis, and an exploration of its applications, particularly those

relevant to synthetic and medicinal chemistry.

Chemical Formula and Structure
The chemical formula for Cerium(III) iodide is CeI₃.[1] It is an ionic compound consisting of

cerium in its +3 oxidation state and three iodide anions.

Cerium(III) iodide adopts an orthorhombic crystal structure, and it is isostructural with

plutonium(III) bromide (PuBr₃).[2][3] In this structure, the cerium(III) ions exhibit an 8-coordinate

geometry, described as a bicapped trigonal prismatic arrangement.[1] While the general crystal

structure type is established, specific lattice parameters and the precise space group for

Cerium(III) iodide are not readily available in the surveyed literature.
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Cerium(III) iodide is a yellow crystalline solid that is highly hygroscopic, meaning it readily

absorbs moisture from the air.[1] When exposed to air, it can turn brown due to the liberation of

iodine.[4] It is soluble in water and polar organic solvents such as acetone.[1] A summary of its

key quantitative properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Cerium(III) Iodide

Property Value References

Chemical Formula CeI₃ [1]

Molar Mass 520.83 g/mol [3]

Appearance Yellow solid/powder [1]

Melting Point 760-766 °C [1][5]

Boiling Point 1400 °C

Density 5.68 g/cm³ [5]

Solubility Soluble in water and acetone [1]

Experimental Protocols
The utility of Cerium(III) iodide, particularly in organic synthesis, is highly dependent on its

anhydrous form. The presence of water can deactivate the organometallic reagents derived

from it. Below are detailed methods for the preparation of anhydrous Cerium(III) iodide.

Protocol 1: Synthesis from Cerium(III) Oxide and
Ammonium Iodide
This method is adapted from established procedures for preparing anhydrous rare-earth

halides from their respective oxides.[6][7]

Reaction: Ce₂O₃ + 6 NH₄I → 2 CeI₃ + 6 NH₃ + 3 H₂O

Materials:

Cerium(III) oxide (Ce₂O₃)
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Ammonium iodide (NH₄I)

Quartz reaction tube

Tube furnace

Inert atmosphere (Argon or Nitrogen) supply

Procedure:

Thoroughly mix Cerium(III) oxide with a significant excess of ammonium iodide (e.g., a 1:10

molar ratio) in a mortar and pestle.

Place the mixture into a quartz tube.

Position the tube in a tube furnace and connect it to a system that allows for a slow flow of

inert gas and the safe venting of ammonia and water vapor.

Slowly heat the furnace to approximately 400 °C under a continuous, slow flow of inert gas.

Maintain this temperature for several hours to ensure the reaction goes to completion and

the excess ammonium iodide sublimes away.

After the reaction is complete, slowly cool the furnace to room temperature under the inert

atmosphere.

The resulting anhydrous Cerium(III) iodide should be handled and stored under strictly

anhydrous and inert conditions, for example, in a glovebox.

Protocol 2: Dehydration of Hydrated Cerium(III) Iodide
This protocol is adapted from a well-established procedure for the dehydration of Cerium(III)

chloride heptahydrate and is applicable to the preparation of other anhydrous cerium halides.

[8][9]

Materials:

Hydrated Cerium(III) iodide (CeI₃·xH₂O)
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Round-bottom flask

Vacuum pump

Oil bath

Heat gun

Inert atmosphere (Argon) supply

Procedure:

Place the powdered hydrated Cerium(III) iodide in a round-bottom flask.

Connect the flask to a vacuum line and evacuate to a pressure of 0.1-0.2 mm Hg.

Immerse the flask in an oil bath and gradually heat to 90-100 °C over 30 minutes. Maintain

this temperature for 2 hours with intermittent shaking to facilitate the removal of the bulk of

the water.

Carefully vent the system with dry argon and allow it to cool to room temperature. The

resulting solid is likely a monohydrate.

Quickly transfer the solid to a mortar, pulverize it, and return it to the flask.

Reconnect the flask to the vacuum line. Gradually heat the flask to 140-150 °C over 30

minutes without stirring.

Once at temperature, begin gentle stirring and maintain the temperature and vacuum for an

additional 2 hours. During this time, use a heat gun on the parts of the flask not submerged

in the oil bath to remove any condensed water.

After the final heating period, allow the flask to cool to room temperature under vacuum

before filling with dry argon. The resulting fine, white-to-yellow powder is anhydrous

Cerium(III) iodide and must be stored under an inert atmosphere.

Applications in Organic Synthesis
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The primary application of Cerium(III) iodide in a research and drug development context is as

a precursor to organocerium reagents. These reagents are typically generated in situ by

reacting anhydrous CeI₃ with organolithium or Grignard reagents in an ethereal solvent like

tetrahydrofuran (THF).[2][10]

Organocerium reagents offer distinct advantages over their organolithium or Grignard

counterparts:

Reduced Basicity: They are significantly less basic, which allows them to react with carbonyl

compounds that are prone to enolization without causing deprotonation.[4]

High Oxophilicity: The cerium atom is highly oxophilic, meaning it has a strong affinity for

oxygen. This enhances the electrophilicity of the carbonyl carbon, promoting nucleophilic

attack.[11]

Chemoselectivity: They exhibit high chemoselectivity, for example, adding exclusively in a

1,2-fashion to α,β-unsaturated carbonyl compounds.[2]

A common application is in the Barbier reaction, a one-pot synthesis where the organometallic

reagent is formed in the presence of the carbonyl substrate.[12][13]

Figure 1. Workflow for the in-situ generation of an organocerium reagent from CeI₃ and its

subsequent Barbier-type reaction with a ketone to form a tertiary alcohol.

Biological Relevance
While Cerium(III) iodide itself is primarily used as a synthetic reagent, the biological activity of

cerium compounds is an area of active research. Cerium(III) ions and cerium oxide

nanoparticles have been investigated for their antimicrobial properties and their potential roles

in modulating biological processes such as biofilm formation and bone metabolism. However,

there is currently a lack of specific research into the direct biological signaling pathways

affected by Cerium(III) iodide. Its use as a "pharmaceutical intermediate" generally refers to its

role in the synthesis of complex organic molecules that may have therapeutic applications,

rather than a direct therapeutic effect of CeI₃ itself.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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